2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-methylphenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H19N3S/c1-15-3-7-17(8-4-15)14-25-21-20-13-19(23-24(20)12-11-22-21)18-9-5-16(2)6-10-18/h3-13H,14H2,1-2H3
• InChI Key: MTXNJQHFWOTASF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)C
• Molecular Formula: C21H19N3S
• Molecular Weight: 345.5 g/mol

Description

2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine (MP4MPSP) is an organic compound derived from pyrazolo[1,5-a]pyrazine. It is a heterocyclic compound with a sulfur atom in the ring, which is found in a variety of biological systems. It has been studied for its potential applications in medicine, agriculture, and other scientific fields.

Scientific Research Applications

2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been studied for its potential applications in a variety of scientific fields. It has been studied as an antioxidant, and its ability to inhibit the oxidation of lipids has been demonstrated. It has also been studied for its potential anti-inflammatory and anti-cancer properties, as well as its ability to inhibit the growth of certain bacteria. Additionally, it has been studied for its potential applications in agriculture, as it has been shown to improve the growth and yield of certain crops.

Mechanism of Action

2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been shown to act as an antioxidant by scavenging reactive oxygen species and inhibiting the oxidation of lipids. Additionally, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. It has also been shown to inhibit the activity of certain transcription factors, such as NF-κB and AP-1.
Biochemical and Physiological Effects
2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death. Additionally, it has been shown to inhibit the growth of certain bacteria, as well as the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is relatively stable in aqueous solutions. Additionally, it can be used in a variety of experiments, such as antioxidant assays, anti-inflammatory assays, and bacterial growth inhibition assays. However, it has some limitations, such as its low solubility in water and its tendency to react with other compounds.

Future Directions

The potential future directions for 2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine are numerous. It could be further studied for its potential applications in medicine and agriculture, as well as its ability to inhibit the growth of certain bacteria. Additionally, it could be studied for its ability to interact with other compounds, as well as its potential to act as a drug delivery system. Additionally, it could be studied for its potential applications in environmental protection, such as its ability to degrade certain pollutants. Finally, it could be studied for its potential applications in nanotechnology, such as its ability to act as a component in nanomaterials.

Synthesis Methods

2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine can be synthesized through a multi-step process. The first step involves the reaction of 4-methylphenylmagnesium bromide with pyridine-2-carboxaldehyde to form 4-methylphenylpyrazolo[1,5-a]pyrazine. The second step involves the reaction of 4-methylphenylpyrazolo[1,5-a]pyrazine with 4-methylphenylsulfanylmethyl chloride to form 2-(4-methylphenyl)-4-{[(4-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine. This synthesis method is relatively straightforward, and the product can be purified by recrystallization.